Cas no 61760-42-7 (1H-Pyrrolo[3,2-b]quinoline, 3-nitro-)

• Product Name: 1H-Pyrrolo[3,2-b]quinoline, 3-nitro-
• CAS No: 61760-42-7
• MF: C₁₁H₇N₃O₂
• MW: 213.192181825638
• CID: 467186
• PubChem ID: 12300700
• Update Time: 2025-04-19

1H-Pyrrolo[3,2-b]quinoline, 3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-b]quinoline, 3-nitro-
• 3-nitro-1H-pyrrolo[3,2-b]quinoline
• DTXSID30486333
• 61760-42-7

• Inchi： 1S/C11H7N3O2/c15-14(16)10-6-12-9-5-7-3-1-2-4-8(7)13-11(9)10/h1-6,12H
• InChI Key： KIXVYPJDABOLPS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CNC2C=C3C=CC=CC3=NC=21)=O

Computed Properties

• Exact Mass: 213.05391
• Monoisotopic Mass: 213.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• PSA: 71.82